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Compound of Interest

Compound Name: Amdizalisib

Cat. No.: B10823814 Get Quote

Amdizalisib Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and use of Amdizalisib in

experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is Amdizalisib?

Amdizalisib is a potent and highly selective inhibitor of the phosphoinositide 3-kinase delta

(PI3Kδ) isoform. The PI3Kδ signaling pathway is crucial for the activation, proliferation, and

survival of B-cells, making it a key target in the research of B-cell malignancies and certain

inflammatory and autoimmune diseases.

Q2: In what solvents is Amdizalisib soluble?

Amdizalisib is soluble in dimethyl sulfoxide (DMSO).

Q3: What is the recommended storage condition for Amdizalisib stock solutions?

It is recommended to store Amdizalisib stock solutions at -20°C for short-term storage and

-80°C for long-term storage to maintain stability. Avoid repeated freeze-thaw cycles.

Q4: What is the maximum recommended final concentration of DMSO in cell culture media?
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To avoid cytotoxic effects, the final concentration of DMSO in the cell culture medium should be

kept as low as possible, typically below 0.5%, and ideally at or below 0.1%. It is crucial to

include a vehicle control (media with the same final concentration of DMSO) in your

experiments.
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Issue Possible Cause Recommended Solution

Precipitation upon dilution in

aqueous media

Amdizalisib has low aqueous

solubility.

Perform a serial dilution of the

DMSO stock solution into the

cell culture medium. Add the

concentrated stock solution

dropwise to the medium while

gently vortexing to ensure

proper mixing. Pre-warming

the cell culture medium to

37°C may also aid in solubility.

Inconsistent experimental

results

Degradation of Amdizalisib in

solution.

Prepare fresh working

solutions from a frozen stock

for each experiment. Avoid

prolonged storage of diluted

solutions in cell culture media.

Ensure the DMSO stock has

been stored properly at -20°C

or -80°C and protected from

light.

Cell toxicity observed in control

wells

High final concentration of

DMSO.

Ensure the final DMSO

concentration in all wells,

including controls, is below

0.5% and preferably at or

below 0.1%. Perform a DMSO

toxicity test on your specific

cell line to determine the

maximum tolerable

concentration.

Low potency or lack of

expected biological effect

Incorrect concentration of

Amdizalisib.

Verify the calculations for your

stock and working solution

concentrations. Ensure the

compound was fully dissolved

in DMSO before preparing

further dilutions. Consider

performing a dose-response
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curve to determine the optimal

concentration for your

experimental model.

Quantitative Data Summary
Solvent Solubility

Dimethyl Sulfoxide (DMSO) ≥ 20 mg/mL

Experimental Protocols
Preparation of Amdizalisib Stock Solution (10 mM in
DMSO)
Materials:

Amdizalisib powder (Molecular Weight: 390.83 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Procedure:

Weighing: Accurately weigh out 3.91 mg of Amdizalisib powder using an analytical balance

in a sterile environment (e.g., a chemical fume hood or a designated clean area).

Dissolving: Transfer the weighed Amdizalisib to a sterile microcentrifuge tube. Add 1 mL of

anhydrous DMSO to the tube.

Mixing: Vortex the solution thoroughly until the Amdizalisib is completely dissolved. Visually

inspect the solution to ensure no solid particles remain.
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Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-

term use or -80°C for long-term storage.

Preparation of Working Solutions in Cell Culture Media
Materials:

10 mM Amdizalisib stock solution in DMSO

Sterile cell culture medium (e.g., DMEM, RPMI-1640) supplemented as required for your cell

line

Sterile serological pipettes and pipette tips

Sterile conical tubes or microcentrifuge tubes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM Amdizalisib stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To minimize the risk of precipitation, it is

advisable to perform an intermediate dilution. For example, prepare a 1 mM intermediate

solution by diluting 10 µL of the 10 mM stock into 90 µL of sterile cell culture medium.

Final Dilution: Further dilute the intermediate solution or the stock solution into pre-warmed

(37°C) cell culture medium to achieve the desired final concentration for your experiment.

For example, to prepare a 10 µM working solution, add 1 µL of the 10 mM stock solution to

999 µL of cell culture medium. This will result in a final DMSO concentration of 0.1%.

Mixing: Gently mix the working solution by pipetting up and down or by gentle inversion.

Avoid vigorous vortexing which can cause foaming of the medium.

Application: Use the freshly prepared working solution to treat your cells immediately.

Note: Always prepare a vehicle control with the same final concentration of DMSO as your

highest Amdizalisib concentration.
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Caption: Amdizalisib inhibits the PI3Kδ signaling pathway.
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Caption: Workflow for preparing Amdizalisib solutions.

To cite this document: BenchChem. [Amdizalisib solubility in DMSO and cell culture media].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10823814#amdizalisib-solubility-in-dmso-and-cell-
culture-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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